![molecular formula C13H18N2O2S B4082506 methyl (4-{[(propylamino)carbonothioyl]amino}phenyl)acetate](/img/structure/B4082506.png)
methyl (4-{[(propylamino)carbonothioyl]amino}phenyl)acetate
Overview
Description
Methyl (4-{[(propylamino)carbonothioyl]amino}phenyl)acetate, also known as MPAC, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. MPAC is a member of the thioamides family and has been studied for its various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of methyl (4-{[(propylamino)carbonothioyl]amino}phenyl)acetate is not fully understood. However, it has been suggested that methyl (4-{[(propylamino)carbonothioyl]amino}phenyl)acetate may exert its effects by inhibiting certain enzymes or proteins involved in disease progression. For example, methyl (4-{[(propylamino)carbonothioyl]amino}phenyl)acetate has been shown to inhibit the growth of cancer cells by inhibiting the activity of the enzyme topoisomerase II.
Biochemical and Physiological Effects:
methyl (4-{[(propylamino)carbonothioyl]amino}phenyl)acetate has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit the growth of bacteria, and reduce inflammation. methyl (4-{[(propylamino)carbonothioyl]amino}phenyl)acetate has also been shown to have antioxidant properties and may help protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of using methyl (4-{[(propylamino)carbonothioyl]amino}phenyl)acetate in lab experiments is its potential therapeutic applications. methyl (4-{[(propylamino)carbonothioyl]amino}phenyl)acetate has been shown to have various biological effects and may be useful in the development of new drugs. However, one limitation of using methyl (4-{[(propylamino)carbonothioyl]amino}phenyl)acetate in lab experiments is its potential toxicity. methyl (4-{[(propylamino)carbonothioyl]amino}phenyl)acetate has been shown to be toxic to some cells, and further studies are needed to determine its safety and efficacy.
Future Directions
There are several future directions for the study of methyl (4-{[(propylamino)carbonothioyl]amino}phenyl)acetate. One potential direction is the development of new drugs based on the structure of methyl (4-{[(propylamino)carbonothioyl]amino}phenyl)acetate. Another direction is the study of the mechanism of action of methyl (4-{[(propylamino)carbonothioyl]amino}phenyl)acetate and its potential targets. Additionally, further studies are needed to determine the safety and efficacy of methyl (4-{[(propylamino)carbonothioyl]amino}phenyl)acetate in humans.
Scientific Research Applications
Methyl (4-{[(propylamino)carbonothioyl]amino}phenyl)acetate has been extensively studied for its potential therapeutic applications. It has been shown to have anticancer, antimicrobial, and anti-inflammatory properties. methyl (4-{[(propylamino)carbonothioyl]amino}phenyl)acetate has been studied as a potential drug candidate for the treatment of various diseases such as cancer, bacterial infections, and inflammation.
properties
IUPAC Name |
methyl 2-[4-(propylcarbamothioylamino)phenyl]acetate |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18N2O2S/c1-3-8-14-13(18)15-11-6-4-10(5-7-11)9-12(16)17-2/h4-7H,3,8-9H2,1-2H3,(H2,14,15,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LJMKRHPOHBFREL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=S)NC1=CC=C(C=C1)CC(=O)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl (4-{[(propylamino)carbonothioyl]amino}phenyl)acetate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[(4-chlorobenzyl)oxy]-3-methoxy-N-({[2-(1-pyrrolidinyl)phenyl]amino}carbonothioyl)benzamide](/img/structure/B4082425.png)
![2-mercapto-8,8-dimethyl-5-(3-pyridinyl)-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,7H)-dione](/img/structure/B4082430.png)
![2-(2-chloro-4,6-dimethylphenoxy)-N-[4-(1-piperidinylmethyl)phenyl]acetamide](/img/structure/B4082438.png)
![4-chloro-N-{[4-methyl-5-({2-[(4-nitrophenyl)amino]-2-oxoethyl}thio)-4H-1,2,4-triazol-3-yl]methyl}benzamide](/img/structure/B4082440.png)
![8-[4-(1H-tetrazol-1-yl)benzoyl]hexahydro-2H-pyrazino[1,2-a]pyrazin-1(6H)-one](/img/structure/B4082449.png)
![4-fluoro-N'-[(4-methylphenyl)sulfonyl]-N-propylbenzenecarboximidamide](/img/structure/B4082456.png)
![1-[5-(4-bromophenyl)-7-(2-chlorophenyl)-4,7-dihydro[1,2,4]triazolo[1,5-a]pyrimidin-2-yl]-2,5-pyrrolidinedione](/img/structure/B4082459.png)
![7-(3-fluorophenyl)-5,7-dihydro-6H-benzo[h][1,3]thiazolo[2,3-b]quinazolin-9(10H)-one](/img/structure/B4082492.png)
![2-(1,3-benzothiazol-2-yl)-4-[1-({2-[(4-chlorophenyl)thio]ethyl}amino)ethylidene]-5-methyl-2,4-dihydro-3H-pyrazol-3-one](/img/structure/B4082496.png)
![ethyl 3-({[(5-{[(4-chlorobenzoyl)amino]methyl}-4-ethyl-4H-1,2,4-triazol-3-yl)thio]acetyl}amino)benzoate](/img/structure/B4082531.png)
![N-(4-bromo-2-fluorophenyl)-7-(difluoromethyl)-5-methyl-4,5,6,7-tetrahydro[1,2,4]triazolo[1,5-a]pyrimidine-2-carboxamide](/img/structure/B4082539.png)